Tert-butyl 2-acetylpiperidine-1-carboxylate
Overview
Description
Tert-butyl 2-acetylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Diverse Piperidine Derivatives
- Tert-butyl 4-oxopiperidine-1-carboxylate has been used as a key intermediate for the synthesis of diverse piperidine derivatives. These derivatives show promise for further applications in medicinal chemistry and drug development (Moskalenko & Boev, 2014).
Crystal Structure Analysis
- X-ray studies of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, a related compound, have provided valuable insights into molecular packing and structure, which are crucial for understanding the chemical behavior of these compounds (Didierjean et al., 2004).
Syntheses of Substituted Tert-Butyl Piperidine-1-Carboxylates
- Tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives have been synthesized with high stereoselectivity, which is significant for the development of pharmaceuticals and other organic compounds (Boev et al., 2015).
Protein Tyrosine Kinase Inhibitor Synthesis
- Tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate is an important intermediate in the synthesis of CP-690550, a novel protein tyrosine kinase Jak3 inhibitor, highlighting its role in developing new therapeutic agents (Chen Xin-zhi, 2011).
Synthesis of Protected α-Amino Acids
- The compound has been utilized in the synthesis of protected α-amino acids, which are fundamental building blocks in peptide and protein synthesis (Baldwin et al., 1996).
Anticancer Drug Intermediates
- Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, is used as an intermediate for small molecule anticancer drugs, demonstrating the compound's significance in the field of oncology (Zhang et al., 2018).
N-Boc Piperidine Derivatives Synthesis
- Tert-butyl 4-oxopiperidine-1-carboxylate has been used in the formation of N-Boc piperidine derivatives fused with oxygen heterocycles, essential in developing novel organic compounds (Moskalenko & Boev, 2014).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 2-acetylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c1-9(14)10-7-5-6-8-13(10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKHYGWMWQKVMQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CCCCN1C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80472887 |
Source
|
| Record name | Tert-butyl 2-acetylpiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80472887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
201991-24-4 |
Source
|
| Record name | Tert-butyl 2-acetylpiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80472887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-Butyl 2-acetylpiperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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